11-Pentacosene

• Molecular Formula: C25H50
• Molecular Weight: 350.7 g/mol
• IUPAC Name: (E)-pentacos-11-ene
• InChI: InChI=1S/C25H50/c1-3-5-7-9-11-13-15-17-19-21-23-25-24-22-20-18-16-14-12-10-8-6-4-2/h21,23H,3-20,22,24-25H2,1-2H3/b23-21+
• InChI Key: MOUCJPJOGTYNTQ-XTQSDGFTSA-N
• Isomeric SMILES: CCCCCCCCCCCCC/C=C/CCCCCCCCCC
• Canonical SMILES: CCCCCCCCCCCCCC=CCCCCCCCCCC
• Synonyms: 11-pentacosene; Z-(11)-pentacosene

Description

11-Pentacosene, a linear alkene with the chemical formula C₂₅H₅₀, is characterized by a double bond at the 11th carbon position (Z-configuration). This compound is a critical semiochemical in insects, functioning primarily as a sex pheromone. For example, it serves as the major sex pheromone component in Drosophila virilis, where it triggers pre-mating behaviors in males . Beyond Diptera, 11-pentacosene is implicated in plant-pollinator interactions; the orchid Neotinea ustulata produces this compound to mimic mating signals of its pollinator, the tachinid fly Tachina mangnicornis . Its ecological significance extends to social insects, such as sweat bees (Lasioglossum spp.), where it contributes to caste-specific chemical profiles .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analysis

11-Pentacosene belongs to a broader class of cuticular hydrocarbons (CHCs) that include alkanes, alkenes, and branched-chain compounds. Its biological activity is highly dependent on chain length and double-bond position. Below is a comparative analysis with structurally related alkenes:

Compound	Structure (Chain Length, Double Bond Position)	Occurrence	Biological Role	Reference
11-Pentacosene	C25, (Z)-11	Drosophila virilis, Neotinea ustulata, sweat bees	Sex pheromone, pollinator attraction, caste differentiation
(Z)-7-Pentacosene	C25, (Z)-7	Insects (unspecified)	Potential role in cuticular signaling; exact function understudied
(Z)-9-Pentacosene	C25, (Z)-9	Social insects, plants	Caste differentiation in bees; possible role in waterproofing cuticles
(Z)-11-Heptacosene	C27, (Z)-11	Sweat bees, beetles	Social signaling in bees; cuticular hydrocarbon in beetles
(Z)-11-Nonacosene	C29, (Z)-11	Bees, orchids	Queen-worker differentiation; pollinator deception in orchids
11-Tricosen (C23H46)	C23, (Z)-11	Neotinea ustulata	Co-pollinator attractant with 11-pentacosene in orchids

Key Findings:

Chain Length Specificity: Shorter-chain alkenes (e.g., 11-tricosen, C23) are less effective in long-range insect communication but critical for close-range mating signals . Longer-chain analogs like (Z)-11-heptacosene (C27) and (Z)-11-nonacosene (C29) are prevalent in social insects, where they mediate hierarchical interactions .

Double Bond Position: The (Z)-11 configuration in 11-pentacosene is evolutionarily conserved in Drosophila virilis, suggesting receptor specificity . In sweat bees, minor positional shifts (e.g., (Z)-9 vs. (Z)-11) correlate with caste-specific roles: (Z)-9-nonacosene is more abundant in workers, while (Z)-11-nonacosene dominates in queens .

Ecological Versatility :

• 11-Pentacosene’s dual role as a pheromone and pollinator attractant is unique among alkenes. For instance, (Z)-11-heptacosene in beetles primarily functions as a cuticular waterproofing agent rather than a signaling molecule .

Chemical Mimicry: Orchids producing 11-pentacosene exploit its role as a fly pheromone, whereas plants emitting (Z)-11-nonacosene (e.g., Ophrys spp.) target bees, highlighting the compound’s species-specific efficacy .